6-(4-(1H-pyrrol-1-yl)benzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-(4-pyrrol-1-ylbenzoyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N4O2/c21-12-15-11-16-13-24(10-7-18(16)22-19(15)25)20(26)14-3-5-17(6-4-14)23-8-1-2-9-23/h1-6,8-9,11H,7,10,13H2,(H,22,25)
• InChI Key: XTKCJKBWQWGKHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)C3=CC=C(C=C3)N4C=CC=C4
• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 2034426-18-9

Description

6-(4-(1H-pyrrol-1-yl)benzoyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H16N4O2 and its molecular weight is 344.374. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Derivatives

This compound is involved in the synthesis of diverse derivatives, such as pyrazolo[3,4-b]quinolin-3-amine and benzo[b][1,8]naphthyridine derivatives. For instance, Elkholy (2007) demonstrated that 2-oxo-4-phenyl-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile reacted with various agents to yield benzo[b][1,8]-naphthyridine derivatives, showcasing its versatility in heterocyclic chemistry Elkholy, 2007.

Molecular Docking and In Vitro Screening

In a study by Flefel et al. (2018), novel pyridine and fused pyridine derivatives were prepared and subjected to in silico molecular docking screenings, indicating the potential of this compound and its derivatives in contributing to the development of new therapeutic agents Flefel et al., 2018.

Novel Heterocyclic Systems

Another application involves the one-pot synthesis of new heterocyclic systems. Nasri and Bayat (2018) extended a novel library of derivatives containing this compound by employing a three-component reaction, demonstrating its utility in creating polysubstituted heterocycles Nasri & Bayat, 2018.

Water Oxidation Catalysts

Interestingly, this compound's framework has been utilized in the development of catalysts for water oxidation. Zong and Thummel (2005) explored dinuclear complexes derived from related ligands for oxygen evolution in water oxidation, highlighting its potential in environmental chemistry Zong & Thummel, 2005.

Nonlinear Optical (NLO) Materials

Research by Raghukumar et al. (2003) into nicotinonitrile derivatives, synthesized from related structures, showcased high NLO properties, suggesting applications in materials science for developing new classes of NLO materials Raghukumar et al., 2003.

Safety and Hazards

The compound is classified as causing skin and eye irritation and may cause respiratory irritation. Proper handling precautions are necessary.